Cas no 1249151-01-6 (4-(5-methyl-1,3-thiazol-2-yl)piperidine)

• Product Name: 4-(5-methyl-1,3-thiazol-2-yl)piperidine
• CAS No: 1249151-01-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 4581095
• PubChem ID: 62651152
• Update Time: 2025-07-20

4-(5-methyl-1,3-thiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,3-thiazol-2-yl)piperidine
• Piperidine, 4-(5-methyl-2-thiazolyl)-

• Inchi： 1S/C9H14N2S/c1-7-6-11-9(12-7)8-2-4-10-5-3-8/h6,8,10H,2-5H2,1H3
• InChI Key： QWPOVXNYRVOVQQ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC=C(C)S2)CC1

4-(5-methyl-1,3-thiazol-2-yl)piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 4-(5-methyl-1,3-thiazol-2-yl)piperidine

Research Briefing on 4-(5-methyl-1,3-thiazol-2-yl)piperidine (CAS: 1249151-01-6) in Chemical Biology and Pharmaceutical Applications

4-(5-methyl-1,3-thiazol-2-yl)piperidine (CAS: 1249151-01-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiazole and piperidine moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders, oncology, and infectious diseases. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in drug development pipelines.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacological properties of 4-(5-methyl-1,3-thiazol-2-yl)piperidine derivatives as potent modulators of dopamine receptors. The research highlighted its selective binding affinity to D2 and D3 receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia. The study employed molecular docking simulations and in vitro assays to validate the compound's efficacy, with results indicating a high degree of receptor specificity and low cytotoxicity.

In the context of oncology, a 2024 preclinical study demonstrated that 4-(5-methyl-1,3-thiazol-2-yl)piperidine-based small molecules exhibit inhibitory effects on histone deacetylases (HDACs), particularly HDAC6. This inhibition led to the suppression of tumor growth in xenograft models of multiple myeloma. The compound's unique structural features were found to enhance its bioavailability and tumor penetration, making it a promising candidate for further clinical development.

Another area of interest is the compound's potential in antimicrobial therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that derivatives of 4-(5-methyl-1,3-thiazol-2-yl)piperidine displayed significant activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis and interference with key metabolic pathways.

The synthetic routes for 4-(5-methyl-1,3-thiazol-2-yl)piperidine have also been optimized in recent years. A 2024 report in Organic Process Research & Development detailed a scalable, cost-effective synthesis method using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% with high purity. This advancement addresses previous challenges in large-scale production, facilitating its broader application in drug discovery programs.

Despite these promising developments, challenges remain in the clinical translation of 4-(5-methyl-1,3-thiazol-2-yl)piperidine-based therapeutics. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve metabolic stability and reduce off-target effects. Ongoing research is focused on optimizing the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties while maintaining its therapeutic efficacy.

In conclusion, 4-(5-methyl-1,3-thiazol-2-yl)piperidine (CAS: 1249151-01-6) represents a versatile scaffold in modern drug discovery. Its applications span multiple therapeutic areas, with recent studies underscoring its potential as a CNS modulator, anticancer agent, and antimicrobial compound. Continued research and development efforts are expected to yield novel derivatives with enhanced pharmacological profiles, positioning this compound as a valuable asset in the pharmaceutical industry.